![molecular formula C17H21N3O B7509555 N-(1-cyclopropylethyl)-N,2,3-trimethylquinoxaline-6-carboxamide](/img/structure/B7509555.png)
N-(1-cyclopropylethyl)-N,2,3-trimethylquinoxaline-6-carboxamide
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Overview
Description
N-(1-cyclopropylethyl)-N,2,3-trimethylquinoxaline-6-carboxamide, also known as CPETQ, is a quinoxaline derivative that has gained significant attention in scientific research due to its potential therapeutic applications. CPETQ is a selective antagonist of the N-methyl-D-aspartate (NMDA) receptor, which is a type of ionotropic glutamate receptor that plays a crucial role in learning and memory processes.
Scientific Research Applications
N-(1-cyclopropylethyl)-N,2,3-trimethylquinoxaline-6-carboxamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders, including Alzheimer's disease, Parkinson's disease, depression, and anxiety. This compound's ability to selectively block the NMDA receptor has been shown to improve cognitive function, reduce neuroinflammation, and promote neuroprotection in animal models of these disorders. This compound has also been shown to have potential applications in the treatment of chronic pain and addiction by modulating the activity of the NMDA receptor.
Mechanism of Action
N-(1-cyclopropylethyl)-N,2,3-trimethylquinoxaline-6-carboxamide acts as a competitive antagonist of the NMDA receptor by binding to the receptor's glycine-binding site, which is distinct from the receptor's glutamate-binding site. By blocking the NMDA receptor, this compound reduces the influx of calcium ions into the cell, which can prevent excitotoxicity and neurodegeneration. This compound's selective antagonism of the NMDA receptor also allows for the preservation of physiological functions that are mediated by other glutamate receptors.
Biochemical and Physiological Effects:
This compound's selective antagonism of the NMDA receptor has been shown to have a variety of biochemical and physiological effects. This compound has been shown to reduce neuroinflammation by inhibiting the production of pro-inflammatory cytokines and promoting the activation of microglia, the brain's resident immune cells. This compound has also been shown to promote neuroprotection by increasing the expression of antioxidant enzymes and reducing oxidative stress. Additionally, this compound has been shown to improve cognitive function by enhancing synaptic plasticity and long-term potentiation, which are essential for learning and memory processes.
Advantages and Limitations for Lab Experiments
N-(1-cyclopropylethyl)-N,2,3-trimethylquinoxaline-6-carboxamide's selective antagonism of the NMDA receptor makes it a valuable tool for studying the role of the NMDA receptor in various physiological and pathological processes. This compound's high degree of selectivity also allows for the preservation of physiological functions that are mediated by other glutamate receptors. However, this compound's potency and selectivity can also be a limitation in some experiments, as it may require higher concentrations or longer exposure times to achieve the desired effects.
Future Directions
There are several potential future directions for the study of N-(1-cyclopropylethyl)-N,2,3-trimethylquinoxaline-6-carboxamide. One potential direction is the development of more potent and selective NMDA receptor antagonists based on the structure of this compound. Another potential direction is the investigation of this compound's effects on other neurotransmitter systems and their interactions with the NMDA receptor. Additionally, the potential therapeutic applications of this compound in other neurological and psychiatric disorders, such as stroke and schizophrenia, should be further explored. Finally, the development of more advanced animal models and experimental techniques will allow for a better understanding of this compound's mechanism of action and its potential therapeutic applications.
Synthesis Methods
N-(1-cyclopropylethyl)-N,2,3-trimethylquinoxaline-6-carboxamide can be synthesized through a multistep process involving the reaction of 2,3-dimethylquinoxaline with cyclopropylmethylamine and subsequent reactions with various reagents. The final product is purified through column chromatography and recrystallization to obtain a white crystalline solid with a high degree of purity.
Properties
IUPAC Name |
N-(1-cyclopropylethyl)-N,2,3-trimethylquinoxaline-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3O/c1-10-11(2)19-16-9-14(7-8-15(16)18-10)17(21)20(4)12(3)13-5-6-13/h7-9,12-13H,5-6H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLSZABKWGPGPKJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C2C=C(C=CC2=N1)C(=O)N(C)C(C)C3CC3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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